Cas no 4122-13-8 (Acetaldehyde-1-d1)
Acetaldehyde-1-d1 structure
Product Name:Acetaldehyde-1-d1
Acetaldehyde-1-d1 Chemical and Physical Properties
Names and Identifiers
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- Acetaldehyde-1-d1
- (1-2H1)Acetaldehyde
- AC1L3W3F
- Acet(aldehyde-d)
- Acetaldehyde-1-d
- acetaldehyde-d
- acetaldehyde-d1
- CH3CDO
- deuteriated acetaldehyde
- EINECS 223-921-1
- DB-318520
- 1-deuterioethanone
- IKHGUXGNUITLKF-VMNATFBRSA-N
- 4122-13-8
- DTXSID30194148
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- Inchi: 1S/C2H4O/c1-2-3/h2H,1H3/i2D
- InChI Key: IKHGUXGNUITLKF-VMNATFBRSA-N
- SMILES: O=C([2H])C
Computed Properties
- Exact Mass: 45.032491493g/mol
- Monoisotopic Mass: 45.032491493g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 10.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 17.1Ų
Acetaldehyde-1-d1 Security Information
- Hazard Category Code: 45-46-12-20/21/22-36/37/38
- Safety Instruction: 53-16-26-36/37/39-45
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Hazardous Material Identification:
Acetaldehyde-1-d1 Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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